1-(Benzo[d][1,3]dioxol-5-ylmethyl)-4-((4-methoxynaphthalen-1-yl)sulfonyl)piperazine
1-(Benzo[d][1,3]dioxol-5-ylmethyl)-4-((4-methoxynaphthalen-1-yl)sulfonyl)piperazine
Brand Name:
Vulcanchem
CAS No.:
667893-15-4
VCID:
VC0486398
InChI:
InChI=1S/C23H24N2O5S/c1-28-20-8-9-23(19-5-3-2-4-18(19)20)31(26,27)25-12-10-24(11-13-25)15-17-6-7-21-22(14-17)30-16-29-21/h2-9,14H,10-13,15-16H2,1H3
SMILES:
COC1=CC=C(C2=CC=CC=C21)S(=O)(=O)N3CCN(CC3)CC4=CC5=C(C=C4)OCO5
Molecular Formula:
C23H24N2O5S
Molecular Weight:
440.5g/mol
1-(Benzo[d][1,3]dioxol-5-ylmethyl)-4-((4-methoxynaphthalen-1-yl)sulfonyl)piperazine
CAS No.: 667893-15-4
Main Products
VCID: VC0486398
Molecular Formula: C23H24N2O5S
Molecular Weight: 440.5g/mol
CAS No. | 667893-15-4 |
---|---|
Product Name | 1-(Benzo[d][1,3]dioxol-5-ylmethyl)-4-((4-methoxynaphthalen-1-yl)sulfonyl)piperazine |
Molecular Formula | C23H24N2O5S |
Molecular Weight | 440.5g/mol |
IUPAC Name | 1-(1,3-benzodioxol-5-ylmethyl)-4-(4-methoxynaphthalen-1-yl)sulfonylpiperazine |
Standard InChI | InChI=1S/C23H24N2O5S/c1-28-20-8-9-23(19-5-3-2-4-18(19)20)31(26,27)25-12-10-24(11-13-25)15-17-6-7-21-22(14-17)30-16-29-21/h2-9,14H,10-13,15-16H2,1H3 |
Standard InChIKey | APMMGUDZZQAART-UHFFFAOYSA-N |
SMILES | COC1=CC=C(C2=CC=CC=C21)S(=O)(=O)N3CCN(CC3)CC4=CC5=C(C=C4)OCO5 |
Canonical SMILES | COC1=CC=C(C2=CC=CC=C21)S(=O)(=O)N3CCN(CC3)CC4=CC5=C(C=C4)OCO5 |
PubChem Compound | 991824 |
Last Modified | Nov 11 2021 |
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